Cas no 13437-63-3 (methyl N-[(benzyloxy)carbonyl]glycylglycinate)

Methyl N-[(benzyloxy)carbonyl]glycylglycinate is a protected dipeptide derivative commonly used in peptide synthesis. Its key advantages include the presence of a benzyloxycarbonyl (Cbz) protecting group, which safeguards the amine functionality during coupling reactions while remaining selectively removable under mild hydrogenolysis conditions. The methyl ester moiety enhances solubility in organic solvents, facilitating handling in solid-phase and solution-phase peptide synthesis. This compound serves as a versatile building block for constructing larger peptide sequences, offering stability under standard reaction conditions. Its well-defined reactivity profile makes it particularly useful in controlled stepwise elongation processes, ensuring high purity and yield in synthetic applications.
methyl N-[(benzyloxy)carbonyl]glycylglycinate structure
13437-63-3 structure
Product Name:methyl N-[(benzyloxy)carbonyl]glycylglycinate
CAS No:13437-63-3
MF:C13H16N2O5
MW:280.276543617249
CID:900117
PubChem ID:297850
Update Time:2025-11-03

methyl N-[(benzyloxy)carbonyl]glycylglycinate Chemical and Physical Properties

Names and Identifiers

    • methyl N-[(benzyloxy)carbonyl]glycylglycinate
    • methyl 2-[[2-(phenylmethoxycarbonylamino)acetyl]amino]acetate
    • 2-[(2-phenylmethoxycarbonylamino-acetyl)amino]-acetic acid methyl ester
    • AC1L6S8Q
    • AC1Q447A
    • Acetic acid, (2-benzyloxycarbonylaminoacetylamino)-, methyl ester
    • methyl 2-(2-{[(benzyloxy)carbonyl]amino}acetamido)acetate
    • NSC169148
    • NSC-169148
    • 13437-63-3
    • BDBM50172797
    • Z240299858
    • Methyl 2-(2-(((benzyloxy)carbonyl)amino)acetamido)acetate
    • Methyl2-(2-(((benzyloxy)carbonyl)amino)acetamido)acetate
    • SCHEMBL11432703
    • CHEMBL3809154
    • Z-Gly-Gly-OMe
    • DTXSID70305110
    • Carbobenzyloxyglycylglycine methyl ester
    • AKOS024338051
    • CARBOBENZYLOXYGLYCYLGLYCINE METHYL ESTER
    • Inchi: 1S/C13H16N2O5/c1-19-12(17)8-14-11(16)7-15-13(18)20-9-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,14,16)(H,15,18)
    • InChI Key: TXMIOBGEEHTBRF-UHFFFAOYSA-N
    • SMILES: O(C(NCC(NCC(=O)OC)=O)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 280.10598
  • Monoisotopic Mass: 280.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 93.7Ų

Experimental Properties

  • Density: 1.237
  • Boiling Point: 494.6°C at 760 mmHg
  • Flash Point: 253°C
  • Refractive Index: 1.527
  • PSA: 93.73
  • LogP: 0.98380

methyl N-[(benzyloxy)carbonyl]glycylglycinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Crysdot LLC
CD12152617-5g
Methyl 2-(2-(((benzyloxy)carbonyl)amino)acetamido)acetate
13437-63-3 95+%
5g
$790 2024-07-23

Additional information on methyl N-[(benzyloxy)carbonyl]glycylglycinate

Methyl N-[(benzyloxy)carbonyl]glycylglycinate (CAS No. 13437-63-3): A Comprehensive Overview

Methyl N-[(benzyloxy)carbonyl]glycylglycinate, also known by its CAS number 13437-63-3, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound has been extensively studied due to its unique structural properties and potential applications in drug delivery systems and peptide synthesis.

The molecular structure of methyl N-[(benzyloxy)carbonyl]glycylglycinate is characterized by a benzyloxy carbonyl group attached to a glycine backbone, which is further esterified with a methyl group. This structure makes it a versatile building block in organic synthesis, particularly in the construction of bioactive molecules and peptide analogs.

Recent studies have highlighted the importance of methyl N-[(benzyloxy)carbonyl]glycylglycinate in the development of drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This has opened new avenues for its application in the pharmaceutical industry, particularly in the formulation of poorly water-soluble drugs.

In addition to its role in drug delivery, methyl N-[(benzyloxy)carbonyl]glycylglycinate has been utilized as a protective group in peptide synthesis. Its stability under various reaction conditions makes it an ideal choice for protecting amino groups during complex peptide constructions. This has been particularly useful in the synthesis of cyclic peptides and other bioactive molecules.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing methyl N-[(benzyloxy)carbonyl]glycylglycinate. Researchers have developed catalytic systems that reduce the environmental impact of its production, aligning with global efforts to promote eco-friendly chemical processes.

The biological activity of methyl N-[(benzyloxy)carbonyl]glycylglycinate has been a focal point of recent investigations. Studies have demonstrated its potential as an inhibitor of certain enzymes, suggesting its role in therapeutic interventions for diseases such as cancer and neurodegenerative disorders.

In conclusion, methyl N-[(benzyloxy)carbonyl]glycylglycinate (CAS No. 13437-63-3) is a multifaceted compound with diverse applications in organic synthesis, drug delivery, and peptide chemistry. Its continued exploration promises to unlock new possibilities in pharmaceutical research and development.

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